
Shielding Materials for Cobalt-60 Radiation: A
Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cobalt-60

Cat. No.: B1206103 Get Quote

An in-depth guide for researchers, scientists, and drug development professionals on the

principles and practicalities of shielding against Cobalt-60 gamma radiation. This document

provides a comprehensive overview of the shielding properties of various materials, detailed

experimental protocols for their evaluation, and visualizations of the underlying physical

processes.

Introduction to Cobalt-60 Radiation
Cobalt-60 (⁶⁰Co) is a synthetic radioactive isotope of cobalt that decays by beta emission to a

stable isotope of nickel (⁶⁰Ni). This decay process is accompanied by the emission of two high-

energy gamma rays with energies of 1.17 MeV and 1.33 MeV.[1][2] These potent gamma rays

are utilized in a wide range of applications, including cancer radiotherapy, sterilization of

medical equipment, and industrial radiography. However, their high energy also necessitates

careful handling and robust shielding to protect personnel and sensitive equipment from

harmful exposure.

This guide delves into the fundamental principles of gamma radiation interaction with matter

and provides a detailed analysis of the shielding effectiveness of various materials against ⁶⁰Co

radiation.
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The attenuation of gamma rays as they pass through matter is primarily governed by three key

interaction mechanisms: the photoelectric effect, Compton scattering, and pair production.[3][4]

The dominance of each mechanism is dependent on the energy of the incident photon and the

atomic number (Z) of the absorbing material.

Photoelectric Effect: In this process, a gamma photon transfers its entire energy to a bound

electron, ejecting it from the atom. This effect is most significant at lower photon energies

(typically below 0.5 MeV) and for materials with a high atomic number.[5]

Compton Scattering: This is an inelastic scattering event where an incident gamma photon

interacts with an atomic electron, transferring a portion of its energy to the electron and

scattering in a new direction with reduced energy. Compton scattering is the predominant

interaction mechanism for the gamma ray energies emitted by Cobalt-60 (around 1 MeV) in

most materials.[6]

Pair Production: When a high-energy gamma photon (with energy exceeding 1.022 MeV)

passes near the nucleus of an atom, it can be converted into an electron-positron pair. This

process becomes more significant at higher gamma energies.[5]

The interplay of these three mechanisms determines the overall effectiveness of a material in

attenuating gamma radiation.
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Gamma Ray Interaction Mechanisms

Quantitative Shielding Properties of Materials
The shielding effectiveness of a material is quantified by several key parameters, including the

linear attenuation coefficient (μ), mass attenuation coefficient (μ/ρ), half-value layer (HVL), and

tenth-value layer (TVL).

Linear Attenuation Coefficient (μ): This represents the probability per unit path length that a

photon will interact with the material. It is dependent on the energy of the gamma rays and

the density and composition of the material.

Mass Attenuation Coefficient (μ/ρ): This is the linear attenuation coefficient normalized for the

density (ρ) of the material. It is a useful parameter for comparing the shielding capabilities of

different materials independent of their physical state.

Half-Value Layer (HVL): The HVL is the thickness of a material required to reduce the

intensity of the incident radiation by 50%.[7][8]

Tenth-Value Layer (TVL): The TVL is the thickness of a material required to reduce the

radiation intensity to one-tenth of its initial value.[9]

The following tables summarize the shielding properties of common materials against Cobalt-
60 gamma radiation.

Table 1: Half-Value Layer (HVL) and Tenth-Value Layer (TVL) for Cobalt-60 Gamma Rays

Material Density (g/cm³)
Half-Value Layer
(HVL) [mm]

Tenth-Value Layer
(TVL) [mm]

Lead 11.35 ~12[7] ~30-46[9][10]

Steel 7.87 ~21.6 - 29[7][8][10] ~64-73[9][10]

Concrete (Ordinary) 2.35 ~60.5 - 80[7][8] ~110-280[9][11]

Water 1.00 ~180[7] ~610[9]
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Table 2: Linear and Mass Attenuation Coefficients for Cobalt-60 Gamma Rays (Average

Energy ~1.25 MeV)

Material
Linear Attenuation
Coefficient (μ) [cm⁻¹]

Mass Attenuation
Coefficient (μ/ρ) [cm²/g]

Lead ~0.5813 - 0.6988[12] ~0.051 - 0.062

Steel ~0.463[13] ~0.059

Concrete (Ordinary) ~0.151 ~0.064

Water ~0.063 ~0.063

Note: The values presented are approximate and can vary depending on the specific

composition and density of the material, as well as the precise energy of the gamma radiation.

Experimental Protocol for Measuring Gamma Ray
Attenuation
A standardized experimental setup is crucial for accurately determining the shielding properties

of materials. The following protocol outlines a typical procedure for measuring gamma ray

attenuation using a Cobalt-60 source and a NaI(Tl) scintillation detector.

4.1. Materials and Equipment

Radiation Source: A calibrated Cobalt-60 (⁶⁰Co) source of known activity.

Detector: A Sodium Iodide (NaI(Tl)) scintillation detector coupled with a photomultiplier tube

(PMT) and associated electronics (preamplifier, amplifier, multi-channel analyzer - MCA).

Collimators: Lead or tungsten collimators to produce a narrow beam of gamma rays.

Shielding Materials: Samples of the materials to be tested with precisely measured

thicknesses.

Support Stand: A stable stand to hold the source, collimators, and detector in a fixed

geometry.
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Data Acquisition System: A computer with software for controlling the MCA and recording

spectra.

4.2. Experimental Procedure

Setup and Calibration:

Arrange the source, collimators, and detector in a linear, "good geometry" setup to

minimize the detection of scattered radiation.

Perform an energy calibration of the NaI(Tl) detector using known gamma sources to

establish the relationship between channel number and energy.

Background Measurement:

Remove the ⁶⁰Co source and acquire a background spectrum for a sufficient duration to

obtain statistically significant data. This accounts for naturally occurring background

radiation.

Unattenuated Measurement (I₀):

Place the ⁶⁰Co source in its holder.

Acquire a gamma-ray spectrum without any shielding material between the source and the

detector. This provides the initial intensity (I₀).

The counts in the full-energy peaks corresponding to 1.17 MeV and 1.33 MeV are

integrated.

Attenuated Measurement (I):

Place a sample of the shielding material of known thickness (x) between the source and

the detector.

Acquire a gamma-ray spectrum for the same duration as the unattenuated measurement.

This gives the attenuated intensity (I).

Integrate the counts in the full-energy peaks.
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Repeat for Different Thicknesses:

Repeat step 4 with samples of the same material but with varying thicknesses.

Data Analysis:

Subtract the background counts from both the unattenuated (I₀) and attenuated (I)

measurements.

Calculate the linear attenuation coefficient (μ) using the Beer-Lambert law: I = I₀ * e^(-μx)

The mass attenuation coefficient (μ/ρ) can be calculated by dividing μ by the density (ρ) of

the material.

The HVL and TVL can be calculated from the linear attenuation coefficient using the

following formulas:

HVL = 0.693 / μ[6][8]

TVL = 2.303 / μ
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Conclusion
The effective shielding of Cobalt-60 gamma radiation is paramount in ensuring safety in

medical and industrial applications. This guide has provided a comprehensive overview of the

fundamental principles governing the interaction of gamma rays with matter and has presented

quantitative data on the shielding properties of common materials. The detailed experimental

protocol offers a framework for the accurate assessment of shielding effectiveness. For the

high-energy gamma rays of Cobalt-60, materials with high density and atomic number, such as

lead, remain the most effective shields. However, a thorough understanding of the concepts of

linear and mass attenuation, as well as half-value and tenth-value layers, is essential for the

design and implementation of appropriate and efficient radiation protection strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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References

1. przyrbwn.icm.edu.pl [przyrbwn.icm.edu.pl]

2. etasr.com [etasr.com]

3. uomus.edu.iq [uomus.edu.iq]

4. pleclair.ua.edu [pleclair.ua.edu]

5. NIST: X-Ray Mass Attenuation Coefficients - Cobalt [physics.nist.gov]

6. sciencing.com [sciencing.com]

7. nvlpubs.nist.gov [nvlpubs.nist.gov]

8. radiopaedia.org [radiopaedia.org]

9. researchgate.net [researchgate.net]

10. [2201.04867] Measurement of the angular correlation between the two gamma rays
emitted in the radioactive decays of a $^{60}$Co source with two NaI(Tl) scintillator
[arxiv.org]

11. ijsr.in [ijsr.in]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1206103?utm_src=pdf-body
https://www.benchchem.com/product/b1206103?utm_src=pdf-body
https://www.benchchem.com/product/b1206103?utm_src=pdf-custom-synthesis
http://przyrbwn.icm.edu.pl/APP/PDF/129/a129z4p090.pdf
https://etasr.com/index.php/ETASR/article/download/5513/2987
https://www.uomus.edu.iq/img/lectures21/MUCLecture_2025_22337799.pdf
https://pleclair.ua.edu/PH255/templates/gamma_spectroscopy/gamma.pdf
https://physics.nist.gov/PhysRefData/XrayMassCoef/ElemTab/z27.html
https://www.sciencing.com/calculate-halfvalue-layers-evaluation-12008329/
https://nvlpubs.nist.gov/nistpubs/jres/44/jresv44n2p157_A1b.pdf
https://radiopaedia.org/articles/half-value-layer-1
https://www.researchgate.net/figure/Schematic-diagram-of-the-experimental-set-up-for-g-attenuation-measurements-using-the_fig1_257767293
https://arxiv.org/abs/2201.04867
https://arxiv.org/abs/2201.04867
https://arxiv.org/abs/2201.04867
https://ijsr.in/upload/815757862Chapter%2014.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


12. researchgate.net [researchgate.net]

13. NIST: X-Ray Mass Attenuation Coefficients - Table 1 [physics.nist.gov]

To cite this document: BenchChem. [Shielding Materials for Cobalt-60 Radiation: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1206103#shielding-properties-of-materials-against-
cobalt-60-radiation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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